(5-Amino-1-O-tolyl-1H-pyrazol-4-YL)(4-bromophenyl)methanone

• CAS No.: 618091-78-4
• Molecular Formula: C17H14BrN3O
• Molecular Weight: 356.2 g/mol
• IUPAC Name: [5-amino-1-(2-methylphenyl)pyrazol-4-yl]-(4-bromophenyl)methanone
• InChI: InChI=1S/C17H14BrN3O/c1-11-4-2-3-5-15(11)21-17(19)14(10-20-21)16(22)12-6-8-13(18)9-7-12/h2-10H,19H2,1H3
• InChI Key: AOLHDHFNJMGJTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(C=N2)C(=O)C3=CC=C(C=C3)Br)N

Description

(5-Amino-1-O-tolyl-1H-pyrazol-4-YL)(4-bromophenyl)methanone: is a heterocyclic compound with a pyrazoline ring structure.

• Pyrazolines are nitrogen-based hetero-aromatic compounds that have attracted attention due to their confirmed biological and pharmacological activities .
• This compound may have potential applications in various fields, including medicine and industry.

Preparation Methods

• The synthetic route for this compound involves the reaction of a 4-bromophenyl ketone with a 5-amino-1-O-tolyl-1H-pyrazole.
• Industrial production methods may vary, but typically involve efficient and scalable synthetic routes.

Chemical Reactions Analysis

Types of Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example

Major Products: The products formed will depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its pharmacological properties, toxicity, and potential therapeutic applications.

Industry: Consider its use in materials science or as a precursor for other chemicals.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific molecular targets or pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Uniqueness: Highlight the distinctive features of this compound compared to similar pyrazolines.

Similar Compounds: Mention other pyrazoline derivatives with similar structures or properties.